Cas no 158228-77-4 ([1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI))

• Product Name: [1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
• CAS No: 158228-77-4
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 108055
• PubChem ID: 44308371
• Update Time: 2025-04-18

[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
• 1,3-DI(3-HYDROXYMETHYLPHENYL)BENZENE
• 1,1,1,3,3,3-hexafluoro-2-{4-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl}propan-2-ol
• 4,4'-bis(2-hydroxyhexafluoroisopropyl)biphenyl
• 4,4'-Bis(2-hydroxyhexafluoroisopropyl)diphenyl
• 4,4'-Bis-(hexafluor-2-hydroxy-2-propyl)-diphenyl
• 4,4''-bis(hydroxymethyl)-1,1':3',1''-terphenyl
• [1,1':3',1''-Terphenyl]-4,4''-dimethanol (9CI)
• 158228-77-4
• ([1~1~,2~1~:2~3~,3~1~-Terphenyl]-1~4~,3~4~-diyl)dimethanol
• DTXSID80658265
• CHEMBL69637
• 6249-92-9
• 1,3-DI(4-HYDROXYMETHYLPHENYL)BENZENE
• [4-[3-[4-(hydroxymethyl)phenyl]phenyl]phenyl]methanol

• Inchi： 1S/C20H18O2/c21-13-15-4-8-17(9-5-15)19-2-1-3-20(12-19)18-10-6-16(14-22)7-11-18/h1-12,21-22H,13-14H2
• InChI Key： WUDFKQWGZUEYDF-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=C(C=1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 290.13100
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 4.00520